Cas no 1082576-60-0 (N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide)
N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide
- N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
-
- MDL: MFCD11583747
- Inchi: 1S/C14H19N3O3/c18-14(16-5-8-17-6-3-15-4-7-17)11-1-2-12-13(9-11)20-10-19-12/h1-2,9,15H,3-8,10H2,(H,16,18)
- InChI Key: GBHHNIUWVXEDJD-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C(NCCN1CCNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 334
- Topological Polar Surface Area: 62.8
N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N296861-100mg |
n-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide |
1082576-60-0 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N296861-500mg |
n-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide |
1082576-60-0 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | N296861-1g |
n-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide |
1082576-60-0 | 1g |
$ 615.00 | 2022-06-03 | ||
| Enamine | EN300-237537-0.05g |
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide |
1082576-60-0 | 95.0% | 0.05g |
$647.0 | 2025-03-21 | |
| Enamine | EN300-237537-0.1g |
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide |
1082576-60-0 | 95.0% | 0.1g |
$678.0 | 2025-03-21 | |
| Enamine | EN300-237537-0.25g |
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide |
1082576-60-0 | 95.0% | 0.25g |
$708.0 | 2025-03-21 | |
| Enamine | EN300-237537-0.5g |
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide |
1082576-60-0 | 95.0% | 0.5g |
$739.0 | 2025-03-21 | |
| Enamine | EN300-237537-1.0g |
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide |
1082576-60-0 | 95.0% | 1.0g |
$770.0 | 2025-03-21 | |
| Enamine | EN300-237537-2.5g |
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide |
1082576-60-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-21 | |
| Enamine | EN300-237537-5.0g |
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide |
1082576-60-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-21 |
N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
Professional Introduction to N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1082576-60-0)
N-[2-(piperazin-1-ylethyl)]-2H-1,3-benzodioxole-5-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1082576-60-0, has garnered attention due to its structural features and its implications in drug development. The presence of a piperazine moiety and a benzodioxole core suggests multifaceted interactions with biological targets, making it a subject of extensive research in medicinal chemistry.
The molecular framework of N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide incorporates a piperazin-1-yl group, which is well-known for its ability to modulate biological pathways through hydrogen bonding and ionic interactions. Piperazine derivatives are widely recognized for their role in various therapeutic applications, including antipsychotics, antihistamines, and antiparasitic agents. The benzodioxole moiety, on the other hand, is associated with significant pharmacological properties, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory responses.
Recent advancements in pharmaceutical research have highlighted the potential of combining these structural motifs to develop novel therapeutic agents. The benzodioxole core is known for its ability to cross the blood-brain barrier, which is crucial for CNS-targeted drugs. Meanwhile, the piperazine group can enhance binding affinity and selectivity by forming stable interactions with biological targets. This combination makes N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide a promising candidate for further investigation.
In the realm of drug discovery, the synthesis and characterization of this compound have been subjects of considerable interest. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular architecture efficiently.
The pharmacological profile of N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide has been explored through in vitro and in vivo studies. These studies have revealed potential activities that could make it valuable in treating various diseases. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with neurotransmitter receptors could make it a candidate for developing treatments for neurological disorders.
The compound's interaction with biological targets has been further elucidated through computational modeling and structural biology techniques. These approaches have provided insights into how N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide binds to its targets at the molecular level. This information is crucial for optimizing its pharmacological properties and developing more effective derivatives.
Current research is also focusing on understanding the metabolic fate of this compound within living systems. Metabolomic studies have begun to reveal how N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide is processed by enzymes such as cytochrome P450 monooxygenases. This knowledge is essential for predicting potential side effects and improving drug safety profiles.
The development of novel pharmaceuticals often involves iterative processes of synthesis, testing, and refinement. N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodixole-5-carboxamide exemplifies this journey from laboratory discovery to potential clinical application. Its unique structural features offer a foundation for designing next-generation drugs that address unmet medical needs.
The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has accelerated the drug discovery process significantly. These tools have been used to predict the binding affinities of N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodixole-5-carboxamide to various biological targets, thereby guiding synthetic efforts towards more promising leads.
In conclusion, N-[piperazin-1-yl)ethyl]-
g>
g>
g>
g>
g>
g>
)-
)-
)-
)-
)-
)-
>H>H>H>H>H>H>H>H>3-benzo>dioxo>le>le)< stron/g >>carboxamide (CAS No.< stron/g >>1082576>60)< stron/g >>represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Further research is warranted to fully harness its therapeutic potential and explore new avenues in drug development.
1082576-60-0 (N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)